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Compound of Interest

Compound Name: Cycloserine

Cat. No.: B1669520 Get Quote

For laboratory professionals engaged in drug development and scientific research, ensuring

personal safety during the handling of chemical compounds is paramount. This guide provides

essential, immediate safety and logistical information for the handling of Cycloserine, a broad-

spectrum antibiotic. Adherence to these procedural steps will minimize risk and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Cycloserine, particularly in its powdered form, a comprehensive approach to

personal protection is necessary to avoid inhalation, skin, and eye contact.[1][2] The following

engineering controls and personal protective equipment are recommended:

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood with an independent air supply.[1] Local and general exhaust

ventilation should be utilized to keep airborne concentrations low.[3] Facilities must be

equipped with an eyewash station and a safety shower.[3]

Respiratory Protection: In situations where dust formation is likely or ventilation is insufficient,

a suitable particulate filter respirator is necessary. A P1 particulate filter device (EN 143),

which filters at least 80% of airborne particles, is a recommended option. Always follow

OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.
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Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side

protection are mandatory. In some situations, a face shield may be appropriate.

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374. Nitrile

rubber gloves with a thickness greater than 0.11 mm are a suitable option. Always inspect

gloves prior to use and use proper glove removal technique to avoid skin contact.

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact. An

impervious lab coat or clothing is recommended.

Quantitative Safety Data for Cycloserine Handling
For quick reference, the following table summarizes key quantitative data related to the safe

handling of Cycloserine.

Parameter Value Source

Glove Material NBR (Nitrile rubber)

Glove Thickness >0.11 mm

Glove Breakthrough Time
>480 minutes (permeation:

level 6)

Respiratory Protection P1 Particulate Filter (EN 143)

Occupational Exposure Limits No specific limits established

Storage Temperature 2 - 8°C

Procedural Workflow for Handling Cycloserine
The following diagram outlines the standard operational workflow for handling Cycloserine,

from initial preparation to final disposal, ensuring safety at each step.
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Cycloserine Handling Workflow

Preparation
- Don appropriate PPE
- Work in fume hood

Weighing
- Minimize dust generation

- Use appropriate tools

Proceed Solubilization
- Add to solvent slowly

- Avoid splashing

Proceed Handling & Use
- Maintain PPE

- Avoid contact and inhalation

Proceed

Spill Response
- Evacuate and ventilate
- Use absorbent material

If Spill Occurs

Waste Disposal
- Collect in labeled container

- Follow local regulations

End of Process

Contain & Dispose

Decontamination
- Clean work surfaces

- Wash hands thoroughly

Final Step

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Cycloserine.

Operational and Disposal Plans
Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Minimize dust generation and accumulation.

Keep containers tightly closed when not in use.

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents. Recommended storage temperature is 2-8°C.

First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek medical attention if irritation

persists.

After skin contact: Take off immediately all contaminated clothing. Rinse skin with plenty of

water. If skin irritation occurs, get medical advice.
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After inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If breathing is difficult, give oxygen. Get medical attention if you feel unwell.

After ingestion: Rinse mouth. Do NOT induce vomiting unless directed to do so by medical

personnel. Call a poison center or doctor if you feel unwell.

Spill and Disposal Procedures:

Spill Response: For a small spill, use appropriate tools to put the solid material into a

convenient waste disposal container. For a large spill, use a shovel for the same purpose.

Cover spillage with a suitable absorbent material. Avoid generating dust. Ventilate the

affected area.

Disposal: Dispose of waste material in a sealed, labeled container in accordance with

federal, state, and local requirements. Do not let the product enter drains. Contaminated

packaging should also be disposed of according to official regulations. Chemical waste

generators must determine whether a discarded chemical is classified as a hazardous waste

and consult local, regional, and national hazardous waste regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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